Cas no 1804954-66-2 (Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate)
Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate is a versatile synthetic intermediate used in organic chemistry and pharmaceutical research. Its structure features a cyano group, a hydroxymethyl substituent, and a nitro group on a benzoate ester framework, enabling diverse reactivity for further functionalization. The compound is particularly valuable in the synthesis of heterocyclic compounds and fine chemicals due to its ability to undergo nucleophilic substitution, reduction, and cyclization reactions. The ethyl ester group enhances solubility in organic solvents, facilitating purification and handling. This intermediate is often employed in the development of bioactive molecules, offering a balance of stability and reactivity for controlled transformations.
1804954-66-2 structure
Product Name:Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate
CAS No:1804954-66-2
MF:C11H10N2O5
MW:250.207502841949
CID:4955327
Update Time:2025-06-07
Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate
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- Inchi： 1S/C11H10N2O5/c1-2-18-11(15)8-4-3-7(6-14)10(13(16)17)9(8)5-12/h3-4,14H,2,6H2,1H3
- InChI Key： OKGPNMUNCRXAJY-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(CO)=C(C=1C#N)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 369
- XLogP3: 0.8
- Topological Polar Surface Area: 116
Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007996-1g |
Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate |
1804954-66-2 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Ethyl 2-cyano-4-hydroxymethyl-3-nitrobenzoate Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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